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Compound of Interest

Compound Name:
1-Chloro-4-

(methoxymethyl)benzene

Cat. No.: B1589812 Get Quote

1-Chloro-4-(methoxymethyl)benzene (CAS No. 1195-44-4) is a substituted aromatic

compound with the molecular formula C₈H₉ClO.[1][2] As an analogue of benzyl chloride, it

serves as a valuable intermediate in organic synthesis, particularly in the development of

pharmaceutical and agrochemical products. Its structure, featuring a reactive chloromethyl

group, imparts significant synthetic utility. However, this reactivity is also the source of its

potential hazards.

The presence of the benzyl chloride moiety suggests that the compound is likely an alkylating

agent. Such agents can react with biological nucleophiles, including DNA, which is the

underlying mechanism for the toxicity and mutagenicity observed in many related compounds.

[3] Therefore, a comprehensive understanding and rigorous application of safety protocols are

not merely best practices but essential prerequisites for handling this chemical in a research

and development setting. This guide provides an in-depth analysis of its hazard profile, risk

mitigation strategies, and emergency response protocols, grounded in established safety

science for halogenated aromatic compounds.[4]

Section 1: Hazard Identification and Classification
While a specific, universally adopted GHS classification for 1-Chloro-4-
(methoxymethyl)benzene is not consistently published across all databases, its structural

similarity to other substituted benzyl chlorides, such as 4-Methoxybenzyl chloride (CAS 824-94-

2), allows for a scientifically grounded, inferred hazard profile.[5][6] Benzyl chloride and its
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derivatives are known irritants and are treated with significant caution due to potential long-

term health effects.[7][8]

Based on data for closely related analogues and general principles for this chemical class, the

following GHS classification should be conservatively assumed:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[6]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage.[6]

Acute Toxicity (Oral, Dermal,

Inhalation)
Category 4 (Assumed)

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled.[9]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[9][10]

GHS Label Elements:

Pictograms:

GHS05 (Corrosion)

GHS07 (Exclamation Mark)

Signal Word: Danger[6]

Precautionary Statements (Selected):

Prevention: P260 (Do not breathe dust/fumes/gas/mist/vapours/spray), P280 (Wear

protective gloves/protective clothing/eye protection/face protection), P264 (Wash skin

thoroughly after handling).[6][11]

Response: P301+P330+P331 (IF SWALLOWED: Rinse mouth. Do NOT induce vomiting),

P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all contaminated clothing.
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Rinse skin with water/shower), P305+P351+P338 (IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing), P310 (Immediately call a POISON CENTER/doctor).[6]

Storage: P405 (Store locked up).[6]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[12]

Section 2: Toxicological Profile and Mechanistic
Insights
The primary toxicological concern with 1-Chloro-4-(methoxymethyl)benzene stems from its

classification as a substituted benzyl chloride. Benzyl chlorides are known alkylating agents,

capable of forming covalent bonds with nucleophilic groups in biological macromolecules.

Corrosivity and Irritation: The immediate hazard is severe irritation and potential chemical

burns upon contact with skin, eyes, and the respiratory tract.[5][8] This is a direct result of the

compound's reactivity, likely leading to localized cell death and inflammation. The

lachrymatory (tear-inducing) properties common to benzyl halides should also be

anticipated.[6]

Systemic Toxicity: While specific LD50 data for this compound is not readily available, related

compounds are known to be harmful if absorbed.[9] Systemic effects after significant

exposure could involve central nervous system depression.[7]

Long-Term Effects (Mutagenicity/Carcinogenicity): This is the most significant area of

concern for drug development professionals. Benzyl chloride itself is studied for

carcinogenicity, and its derivatives are known to be mutagenic in various test systems.[3][13]

The mechanism involves the aralkylation of DNA bases, which can lead to base-pair

mutations.[3] Although this specific molecule has not been exhaustively tested, its structural

alert for reactivity with DNA means it must be handled as a potential mutagen and/or

carcinogen.

Section 3: Physicochemical Properties for Risk
Assessment
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A clear understanding of the chemical's physical properties is fundamental to designing safe

experimental and storage protocols.

Property Value Source

Molecular Formula C₈H₉ClO [1][2]

Molecular Weight 156.61 g/mol [1][2]

Appearance Light yellow to yellow liquid [2]

Boiling Point 117 - 118 °C (for isomer) [6]

Flash Point 109 °C (for isomer) [6]

Storage Temperature
Room Temperature, sealed in

dry conditions
[2]

Incompatible Materials
Strong oxidizing agents, strong

bases, amines, alcohols.
[9][10][14]

Hazardous Decomposition

Products

Upon combustion, may

produce carbon oxides (CO,

CO₂) and hydrogen chloride

gas.

[9][12]

Section 4: Standard Operating Procedure for Safe
Handling
Adherence to a strict, self-validating protocol is the cornerstone of safety. The following

workflow is mandatory for all operations involving 1-Chloro-4-(methoxymethyl)benzene.

Engineering Controls & Personal Protective Equipment
(PPE)
The primary engineering control is the mandatory use of a certified chemical fume hood.[4][15]

All manipulations must occur within the hood with the sash at the lowest practical position.

Eye/Face Protection: Chemical safety goggles conforming to EN166 or NIOSH standards,

used in conjunction with a full-face shield.[4][16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-4-_methoxymethyl_benzene
https://amp.chemicalbook.com/ProductChemicalPropertiesCB32682447_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-4-_methoxymethyl_benzene
https://amp.chemicalbook.com/ProductChemicalPropertiesCB32682447_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB32682447_EN.htm
https://www.fishersci.ca/store/msds?partNumber=AC294170250&productDescription=4-methoxybenzylchloride-98-stabilized-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC294170250&productDescription=4-methoxybenzylchloride-98-stabilized-thermo-scientific&language=en&countryCode=CA
https://amp.chemicalbook.com/ProductChemicalPropertiesCB32682447_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC170151000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=TL00386EA&productDescription=1-CHLOROMETHYL-4-TRIF+10GR&vendorId=VN00092202&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/2156.pdf
https://www.fishersci.com/store/msds?partNumber=AC170151000&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/235393
https://www.benchchem.com/product/b1589812?utm_src=pdf-body
https://pdf.benchchem.com/1410/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://pdf.benchchem.com/1410/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.echemi.com/sds/4-chlorobenzaldehydediethylacetal-pid_Seven16006.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Protection: A flame-resistant lab coat and closed-toe shoes are required.[17] Chemical-

resistant gloves (e.g., Nitrile rubber, minimum thickness 0.4 mm) must be worn. Always

check the manufacturer's glove selection guide for breakthrough times with chlorinated

aromatic compounds. Dispose of contaminated gloves immediately.[4][18]

Respiratory Protection: If there is any risk of exposure outside of a functioning fume hood

(e.g., major spill), a NIOSH-approved respirator with an organic vapor cartridge is necessary.

[9][14]

Experimental Workflow
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Preparation Phase

Handling Phase

Cleanup & Disposal Phase

Verify Fume Hood Certification

Assemble All Glassware & Reagents in Hood

Don Full PPE

Transfer Chemical via Syringe/Pipette

Begin Experiment

Keep Primary Container Tightly Sealed

Conduct Reaction with Sash Lowered

Quench Reaction (if applicable) in Hood

End Experiment

Rinse Glassware with Solvent in Hood

Collect All Liquid & Solid Waste

Segregate into 'Halogenated Organic Waste'

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Chloro-4-(methoxymethyl)benzene.
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Preparation:

Verify that the chemical fume hood has a current certification and is functioning correctly.

Assemble all necessary equipment (glassware, stir plates, reagents) inside the fume hood

to minimize traffic in and out of the workspace.[4]

Don all required PPE before opening the chemical container.

Handling:

Carefully transfer the required amount of the chemical using appropriate tools like a glass

syringe or pipette to minimize drips and aerosol generation.

Always keep the primary chemical container sealed when not in active use.

Perform all subsequent steps of the experiment within the contained space of the hood.

Cleanup and Disposal:

Upon completion, safely quench the reaction mixture if necessary, still within the fume

hood.

Rinse all contaminated glassware with a suitable solvent (e.g., acetone). This rinsate must

be treated as hazardous waste.[4]

Collect all liquid waste, including the rinsate, in a designated, clearly labeled "Halogenated

Organic Waste" container.[15] Do not mix with non-halogenated waste.

Dispose of contaminated solid waste (gloves, pipette tips, paper towels) in a separate,

sealed hazardous waste bag.

Section 5: Emergency Response Protocols
Rapid and correct response to an emergency can significantly mitigate harm.

First Aid Measures
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Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration (do not use mouth-

to-mouth). Seek immediate medical attention.[5][6]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area

with copious amounts of water for at least 20 minutes. Seek immediate medical attention.[5]

[14]

Eye Contact: Immediately flush eyes with plenty of water for at least 20 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention, preferably from an ophthalmologist.[5][12]

Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything

by mouth to an unconscious person. Seek immediate medical attention.[6]

Spill and Fire Response
Caption: Decision Tree for Spill Response.

Minor Spill (Contained within a fume hood):

Alert others in the immediate area.

Ensure your PPE is not compromised.

Cover the spill with a non-combustible absorbent material such as dry lime, sand, or soda

ash.[14]

Carefully scoop the material into a designated, sealed container for hazardous waste

disposal.

Decontaminate the spill area with soap and water, collecting the cleaning materials as

hazardous waste.

Major Spill (Outside of a fume hood or large volume):

Evacuate the laboratory immediately.
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Alert your institution's Environmental Health & Safety (EHS) office and emergency

services.

Prevent entry into the affected area.

Fire:

For small fires, use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.

[5]

Do not use a direct water jet, as it may spread the material. A water spray can be used to

cool containers.[12]

Firefighters must wear self-contained breathing apparatus (SCBA) due to the risk of

inhaling toxic fumes like hydrogen chloride.[12]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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